Cas no 71-91-0 (Tetraethylammonium bromide)

• Product Name: Tetraethylammonium bromide
• CAS No: 71-91-0
• MF: C₈H₂₀BrN
• MW: 210.155101776123
• MDL: MFCD00011825
• CID: 33935
• PubChem ID: 87576106
• Update Time: 2025-08-29

Tetraethylammonium bromide Chemical and Physical Properties

Names and Identifiers

• Tetraethylammonium bromide
• TEAB
• TEA BROMIDE
• Ammonium, tetraethyl-, bromide
• Beparon
• Bromethyl
• Bromure de tetraethylammonium
• Etambro
• Etamon
• Ethanaminium, N,N,N-triethyl-, bromide
• Ethylon
• Etylon
• n,n,n-triethyl-ethanaminiubromide
• Sympatektoman
• Teamon
• tetraethyl-ammoniubromide
• Tetranium
• Tetrylammonium Bromide
• TMD-10
• Tetraethylammonium B
• tetraethylazanium,bromide
• Ammonium,tetraethyl-, bromide (8CI)
• Ethanaminium, N,N,N-triethyl-, bromide (9CI)
• Ethanaminium,N,N,N-triethyl-, bromide (1:1)
• TMD 10
• Tetraethyl ammonium bromide
• tetraethylazanium bromide
• Tetrylammonium bromide [INN]
• Tetrylammonii bromidum [INN-Latin]
• Bromuro de tetrilamonio [INN-Spanish]
• Bromure de tetraethylammonium [French]
• Bromure de tetrylammonium [INN-French]
• AKOS015907861
• AI3-19150
• tetraethylazanium;bromide
• USAF DO-32
• SCHEMBL863
• CHEMBL324254
• BCP24454
• DTXSID9044457
• 0435621Z3N
• D78249
• Bromuro de tetrilamonio
• C8H20N.Br
• C8H20BrN
• Silane, trimethoxyvinyl
• FT-0655567
• NCGC00255901-01
• WLN: 2K2&2&2 &E
• Ethanaminium,N,N-triethyl-, bromide
• NSC 36724
• Q5961420
• Bromure de tetrylammonium
• HY-W014408
• Ammonium tetraethyl bromide; (Tetraethyl ammonium bromide)
• STR02843
• HWCKGOZZJDHMNC-UHFFFAOYSA-M
• F0001-1833
• Tox21_302138
• tetraethylammoniumbromide
• Tetraethylammonium (bromide)
• CAS-71-91-0
• Q-201810
• 71-91-0
• TETRAETHYLAMMONIUM BROMIDE [MI]
• NSC-36724
• A837355
• DTXCID7024457
• T0094
• Et4NBr
• CS-W015124
• EINECS 200-769-4
• MFCD00011825
• UNII-0435621Z3N
• N,N,N-Triethylethanaminium bromide (1:1)
• NSC36724
• EN300-67151
• JC10004
• Tetraethylammonium bromide [N2,2,2,2]Br
• Ethanaminium, N,N,N-triethyl-, bromide (1:1)
• Tetrylammonii bromidum
• Ammonium tetraehyl bromide
• LS-19030
• NS00078937
• tAtrylammonium (cation)
• N,N,NTriethylethanaminium bromide (1:1)
• Tetrylammonii bromidum (INN-Latin)
• Bromure de tetrylammonium (INN-French)
• Bromuro de tetrilamonio (INN-Spanish)
• Ammonium, tetraethyl, bromide
• Bromide, Tetraethylammonium
• Ethanaminium, N,N,Ntriethyl, bromide
• EthanaminiumN,N,N-triethyl Bromide
• DB-050388

• MDL： MFCD00011825
• Inchi： 1S/C8H20N.BrH/c1-5-9(6-2,7-3)8-4;/h5-8H2,1-4H3;1H/q+1;/p-1
• InChI Key： HWCKGOZZJDHMNC-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CC)(CC)(CC)CC
• BRN： 3563430

Computed Properties

• Exact Mass: 209.07800
• Monoisotopic Mass: 209.077912
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 47.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystal, easy to absorb moisture.
• Density: 1,397 g/cm3
• Melting Point: 285 °C (dec.) (lit.)
• Refractive Index: 1,442-1,444
• PH: 6.5 (100g/l, H2O, 20℃)
• Solubility: acetonitrile: 0.1 g/mL warm, clear, colorless
• Water Partition Coefficient: 2795 g/L (25 º C)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: -1.11320
• Merck: 9199
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, ethanol, chloroform and acetone, slightly soluble in benzene.

Tetraethylammonium bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：3
• RTECS：BS5950000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Catalysts and Inorganic Chemicals Catalysts